Cas no 898763-55-8 ((2-chloro-4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (2-chloro-4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898763-55-8
• MF: C₁₈H₁₇ClFNOS
• MW: 349.85008597374
• MDL: MFCD03842268
• CID: 1945292
• PubChem ID: 24724989
• Update Time: 2025-04-21

(2-chloro-4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2-CHLORO-4-FLUORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• CTK5G4530
• AG-H-64498
• KB-169709
• 2-Chloro-4-fluoro-3'-thiomorpholinomethyl- benzophenone
• AKOS016020427
• 898763-55-8
• (2-Chloro-4-fluorophenyl)[3-(4-thiomorpholinylmethyl)phenyl]methanone
• MFCD03842268
• DTXSID50643385
• (2-Chloro-4-fluorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 2-chloro-4-fluoro-3'-thiomorpholinomethyl benzophenone
• 2-Chloro-4-fluoro-3'-thiomorpholinomethyl-benzophenone

• MDL： MFCD03842268
• Inchi： 1S/C18H17ClFNOS/c19-17-11-15(20)4-5-16(17)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2
• InChI Key： LVOVWRYMDHDWFL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CC=CC(=C1)CN1CCSCC1)=O)F

Computed Properties

• Exact Mass: 349.07000
• Monoisotopic Mass: 349.0703412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.19680

(2-chloro-4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Security Information

• Storage Condition：(BD310989)